Cas no 1256835-07-0 (Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate
• CAS No: 1256835-07-0
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD18257952
• CID: 5216694
• PubChem ID: 121514194
• Update Time: 2025-06-08

Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate
• Methyl6-(aminomethyl)-3-chloropyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 6-(aminomethyl)-3-chloro-, methyl ester

• MDL： MFCD18257952
• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7-6(9)3-2-5(4-10)11-7/h2-3H,4,10H2,1H3
• InChI Key： AKNPZXQJRAYDON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN)=NC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate

Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate (CAS No. 1256835-07-0): A Comprehensive Overview

Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate, identified by its unique CAS number 1256835-07-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with functional groups that include an amino methyl substituent and a chloro group, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural attributes of this molecule make it a versatile intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and inflammatory pathways.

The structure of Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate is characterized by a pyridine ring substituted at the 3-position with a chlorine atom and at the 6-position with an amino methyl group, which is further esterified at the 2-position with a methyl carboxylate group. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable building block in the design of novel therapeutic agents. The presence of both basic and acidic functional groups within the same molecule allows for diverse interactions with biological targets, enhancing its utility in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) due to their crucial role in various disease pathways. Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate has been explored as a potential scaffold for designing PPI modulators. Its pyridine core can be leveraged to interact with hydrophobic pockets on protein surfaces, while the amino methyl group can form hydrogen bonds or participate in salt bridges, facilitating the development of high-affinity binders. Recent studies have demonstrated its efficacy in inhibiting certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The synthesis of Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective chlorination and introduction of the amino methyl group. The final step involves esterification to yield the desired product. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to optimize yield and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural versatility.

From a pharmacological perspective, Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate exhibits promising biological activity across multiple therapeutic areas. Preclinical studies have indicated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, its interaction with neurological targets has been investigated, suggesting possible applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

The< strong>Molecular modeling studies of Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate have provided valuable insights into its binding mode with biological targets. Computational techniques such as molecular dynamics simulations and docking studies have been utilized to predict how this compound interacts with proteins at an atomic level. These studies have helped refine lead structures and guide optimization efforts towards higher efficacy and selectivity. The integration of experimental data with computational predictions has been instrumental in accelerating the drug discovery process.

The< strong>pharmacokinetic profile of Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate is another critical aspect that has been thoroughly evaluated. Metabolic stability studies have revealed that the compound undergoes biotransformation via cytochrome P450-mediated pathways, which is typical for many heterocyclic compounds. Understanding these metabolic pathways is essential for predicting drug clearance rates and identifying potential drug-drug interactions. Furthermore, pharmacokinetic modeling has been used to optimize dosing regimens, ensuring maximal therapeutic benefit while minimizing adverse effects.

In conclusion, Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate (CAS No. 1256835-07-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of applications. Its role as a synthetic intermediate and its potential as a therapeutic agent underscores its importance in modern drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate will continue to play a pivotal role in developing innovative treatments for human diseases.